N,N-diallyl-2-[4-(tetrahydrofuran-2-ylcarbonyl)-1,4-diazepan-1-yl]acetamide

• IUPAC Name: 2-[4-(oxolane-2-carbonyl)-1,4-diazepan-1-yl]-N,N-bis(prop-2-enyl)acetamide
• InChI: InChI=1S/C18H29N3O3/c1-3-8-20(9-4-2)17(22)15-19-10-6-11-21(13-12-19)18(23)16-7-5-14-24-16/h3-4,16H,1-2,5-15H2
• InChI Key: WDBXLONENOBOFF-UHFFFAOYSA-N
• Canonical SMILES: C=CCN(CC=C)C(=O)CN1CCCN(CC1)C(=O)C2CCCO2
• Molecular Formula: C18H29N3O3
• Molecular Weight: 335.4 g/mol

Description

The compound is a complex organic molecule that contains functional groups such as diallyl, tetrahydrofuran, and diazepane. Diallyl compounds are known to participate in various chemical reactions, particularly polymerization. Tetrahydrofuran is a commonly used solvent and a precursor to other compounds in organic synthesis. Diazepane is a seven-membered heterocyclic compound containing nitrogen, which is often found in various pharmaceuticals.

Synthesis Analysis

While the specific synthesis pathway for this compound is not available, it might involve the reaction of a diallylamine with a suitable tetrahydrofuran-2-ylcarbonyl compound, followed by cyclization to form the diazepane ring.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple functional groups. The diallyl groups would provide unsaturation, the tetrahydrofuran ring would introduce ether functionality and the diazepane ring would add a secondary amine group.

Chemical Reactions Analysis

Diallyl compounds are known to participate in various types of reactions, including polymerization and cross-linking reactions. Tetrahydrofuran can undergo reactions at the ether oxygen, and diazepanes can participate in reactions at the nitrogen.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For instance, the presence of the diallyl groups could make the compound more reactive, while the tetrahydrofuran and diazepane rings could influence its polarity and solubility.

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. For example, if used as a monomer in polymerization, the diallyl groups could participate in the formation of the polymer backbone.

Future Directions

Potential future directions could involve exploring the compound’s properties further, such as its reactivity, potential uses, and behavior in biological systems. It could also be interesting to study its potential applications in areas like materials science or medicinal chemistry.